BE“GHE Foundational & Exploratory

Check Availability & Pricing

C.l. Acid Yellow 200: A Technical Overview for
the Scientific Community

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.1. Acid yellow 200

Cat. No.: B12364771

CAS Number: 6359-95-1

Disclaimer: This document synthesizes the available technical data for C.I. Acid Yellow 200. It
Is intended for an audience of researchers, scientists, and drug development professionals. A
comprehensive review of publicly accessible scientific literature and safety data reveals that
C.l. Acid Yellow 200 is predominantly an industrial dye with no documented applications in
biological research or drug development. The information presented herein is for informational
purposes and to highlight the current knowledge gaps regarding this compound's biological
activity.

Chemical and Physical Properties

C.l. Acid Yellow 200, also known as Acid Yellow RG, is a single azo class dye.[1][2] Its primary
application is in the dyeing of wool.[1][2] The fundamental physicochemical properties of C.I.
Acid Yellow 200 are summarized in the table below.
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Property Value Reference
CAS Registry Number 6359-95-1 [1]
Molecular Formula C20H13CIN4Na207S2

Molecular Weight 566.9 g/mol

Molecular Structure

Single azo class

Appearance Brilliant yellow powder

Solubility Soluble in water

Synonyms C.1. 18930, Acid Yellow RG
Synthesis

The manufacturing process for C.I. Acid Yellow 200 involves the diazotization of 2-

Aminonaphthalene-1-sulfonic acid, followed by a coupling reaction with 4-Chloro-3-(3-methyl-5-

oxo0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.

A generalized workflow for the synthesis of an azo dye like C.I. Acid Yellow 200 is depicted

below. This process is fundamental to the production of this class of dyes.
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Generalized Azo Dye Synthesis Workflow
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Caption: Generalized workflow for the synthesis of azo dyes.

Toxicological Data

Specific toxicological data for C.I. Acid Yellow 200 is not readily available in the public domain.
Safety Data Sheets for products containing this dye are often for mixtures, making it difficult to
isolate the properties of the pure compound. For colorants in general, a substance is
considered hazardous if the LD50 is less than 2000 mg/kg (oral and dermal) or the LC50 is
less than 20 mg/l/4 h (inhalation).

Azo dyes as a class have been studied for their toxicological properties. Some azo dyes can be
metabolized, particularly by azoreductase enzymes in the liver and gut microbiota, to form
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aromatic amines, some of which are known carcinogens. However, there is no specific
evidence to suggest that C.I. Acid Yellow 200 undergoes such metabolism or poses a
carcinogenic risk. Mutagenicity tests for some azo dyes have shown no genotoxic potential.

General toxicological information for some acid dyes suggests low acute toxicity. For instance,
some studies on other acid yellow dyes have indicated no skin sensitization.

General Information on Some Acid Dyes

Toxicological Endpoint . .
(Not specific to C.I. Acid Yellow 200)

o Generally low, with LD50 values often > 2000
Acute Oral Toxicity K
ma/kg.

Skin Irritation Some acid dyes are not irritating to the skin.

o Some may cause moderate but temporary eye
Eye Irritation o
irritation.

) o Some acid dyes are not considered to be skin
Skin Sensitization N
sensitizers.

Mut it Some azo dyes have shown no genotoxic
utagenicity o o
potential in mutagenicity tests.

Carci o Some animal studies on certain azo dyes
arcinogenicity o _ .
showed no indication of a carcinogenic effect.

Biological Activity and Applications in Research

There is a significant lack of published research on the biological activity of C.I. Acid Yellow
200. While some azo compounds have been investigated for antimicrobial, antiviral, and
antifungal properties, these findings are not directly applicable to this specific dye. The primary
documented use of C.l. Acid Yellow 200 is as a colorant in the textile industry.

Some commercial suppliers classify C.I. Acid Yellow 200 as a "fluorescent dye" and for
"histological analysis," but there is no scientific literature to support its application in these
areas. This classification may be based on the general properties of azo dyes rather than
specific experimental evidence for this compound.
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The broader class of azo dyes has found some application in biological research:
» Histological Staining: Certain azo dyes are used to stain cellular components.
» Cytotoxicity Assays: Some azo dyes are used as indicators of cell viability.

o Drug Delivery: The azo bond can be designed to be cleaved under specific physiological
conditions, such as the hypoxic environment of the colon, making some azo compounds
candidates for targeted drug delivery systems.

It is crucial to reiterate that these are general applications of the azo dye class, and there is no
evidence to suggest that C.lI. Acid Yellow 200 has been investigated for or is suitable for these
purposes.

Environmental Fate and Degradation

The environmental fate of azo dyes is an area of active research due to their widespread use
and potential for environmental contamination. Studies on other acid yellow dyes have
explored their removal from wastewater through methods such as adsorption and advanced
oxidation processes.

One common method for the degradation of azo dyes is through Fenton and photo-Fenton
processes. This involves the use of iron salts and hydrogen peroxide to generate highly
reactive hydroxyl radicals that can break down the dye molecule.
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Generalized Fenton Oxidation Workflow for Azo Dye Degradation
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Caption: Generalized workflow for the degradation of azo dyes using Fenton's reagent.

Conclusion for the Research Community

C.l. Acid Yellow 200 (CAS 6359-95-1) is a well-characterized industrial dye. However, for the
audience of researchers, scientists, and drug development professionals, there is a notable
absence of data regarding its biological activity, mechanism of action, and potential applications
in a research or therapeutic context. The general properties of the broader class of azo dyes,
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which in some cases exhibit interesting biological activities, do not appear to have been
specifically investigated for this compound.

Therefore, C.I. Acid Yellow 200 should be considered a compound of unknown biological
effect. Any potential use in a biological system would require extensive foundational research,
including comprehensive cytotoxicity, genotoxicity, and mechanism of action studies. The
information provided in this guide serves to summarize the existing industrial data and to
highlight the significant knowledge gap in the scientific literature concerning this particular
chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12364771?utm_src=pdf-body
https://www.benchchem.com/product/b12364771?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Cationic_Azo_Dyes_An_In_depth_Technical_Guide_for_Biological_Research_Applications.pdf
http://www.worlddyevariety.com/acid-dyes/acid-yellow-200.html
https://www.benchchem.com/product/b12364771#c-i-acid-yellow-200-cas-number-6359-95-1
https://www.benchchem.com/product/b12364771#c-i-acid-yellow-200-cas-number-6359-95-1
https://www.benchchem.com/product/b12364771#c-i-acid-yellow-200-cas-number-6359-95-1
https://www.benchchem.com/product/b12364771#c-i-acid-yellow-200-cas-number-6359-95-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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